![molecular formula C10H14ClN3 B2971719 {Imidazo[1,2-a]pyridin-3-ylmethyl}dimethylamine hydrochloride CAS No. 1461708-65-5](/img/structure/B2971719.png)
{Imidazo[1,2-a]pyridin-3-ylmethyl}dimethylamine hydrochloride
Overview
Description
{Imidazo[1,2-a]pyridin-3-ylmethyl}dimethylamine hydrochloride is a chemical compound with the CAS Number: 1461708-65-5 . It has a molecular weight of 211.69 . The IUPAC name for this compound is 1-(imidazo[1,2-a]pyridin-3-yl)-N,N-dimethylmethanamine hydrochloride .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines, which includes {Imidazo[1,2-a]pyridin-3-ylmethyl}dimethylamine hydrochloride, has been a topic of interest in recent years . Various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions have been employed .Molecular Structure Analysis
The InChI code for {Imidazo[1,2-a]pyridin-3-ylmethyl}dimethylamine hydrochloride is 1S/C10H13N3.ClH/c1-12(2)8-9-7-11-10-5-3-4-6-13(9)10;/h3-7H,8H2,1-2H3;1H . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
{Imidazo[1,2-a]pyridin-3-ylmethyl}dimethylamine hydrochloride is a solid at room temperature . Its SMILES string is CNCC1=CN=C2N1C=CC=C2.Cl.Cl.O .Scientific Research Applications
Optoelectronic Devices
Imidazo[1,2-a]pyridine derivatives, which include “{Imidazo[1,2-a]pyridin-3-ylmethyl}dimethylamine hydrochloride”, have been used in the development of optoelectronic devices . Their unique chemical structure and versatility make them suitable for this application .
Sensors
These compounds have also found use in the creation of sensors . Their optical behaviors and biological properties make them ideal for this purpose .
Anti-Cancer Drugs
Imidazo[1,2-a]pyridine derivatives have been used in the development of anti-cancer drugs . Their biological properties have been leveraged in this field .
Emitters for Confocal Microscopy and Imaging
These compounds have been used as emitters for confocal microscopy and imaging . Their luminescent properties make them suitable for this application .
Material Science
Imidazo[1,2-a]pyridine derivatives are also useful in material science due to their structural character . They are recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry .
Treatment of Tuberculosis
There has been research into the use of these compounds in the treatment of tuberculosis . The study indicated a significant reduction of bacterial load when treated with a derivative of Imidazo[1,2-a]pyridine .
Inhibition of Phosphatidylinositol 3-Kinase (PI3K)
Aberrant expression of the PI3K signalling pathway is often associated with tumourigenesis, progression and poor prognosis . Hence, Imidazo[1,2-a]pyridine derivatives have attracted significant interest for the treatment of cancer via PI3Kα inhibition .
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . The hazard statements associated with it are H315, H319, and H335 . Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridin-3-ylmethyl dimethylamine hydrochloride is a compound that has been recognized as a valuable heterocyclic scaffold in organic synthesis and pharmaceutical chemistry It’s worth noting that compounds with similar structures have been found to interact with various biological targets .
Mode of Action
The mode of action of Imidazo[1,2-a]pyridin-3-ylmethyl dimethylamine hydrochloride involves its interaction with its targets, leading to changes in the target’s functionIt is known that the compound’s interaction with its targets involves hydrogen-bonding and steric interactions .
Biochemical Pathways
For instance, some compounds have been found to inhibit the phosphatidylinositol 3-kinase (PI3K) signaling pathway, which is often associated with tumorigenesis, progression, and poor prognosis .
Result of Action
Compounds with similar structures have shown inhibitory activity against multiple cancer cell lines .
properties
IUPAC Name |
1-imidazo[1,2-a]pyridin-3-yl-N,N-dimethylmethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3.ClH/c1-12(2)8-9-7-11-10-5-3-4-6-13(9)10;/h3-7H,8H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIIYYDNYQINPHF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=CN=C2N1C=CC=C2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{Imidazo[1,2-a]pyridin-3-ylmethyl}dimethylamine hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,2,2-trichloro-1-[4-(4-methoxybenzoyl)-1H-pyrrol-2-yl]-1-ethanone](/img/structure/B2971644.png)
![2-(4-(ethylthio)phenyl)-N-(4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)acetamide](/img/structure/B2971645.png)
![N-(benzo[d][1,3]dioxol-5-yl)-2-((7-chloro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide](/img/structure/B2971648.png)
![N-((4-hydroxychroman-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide](/img/structure/B2971649.png)
![N-(4-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide](/img/structure/B2971656.png)
